4-Bromo-5-formylthiophene-2-carboxylic acid

• IUPAC Name: 4-bromo-5-formylthiophene-2-carboxylic acid
• InChI: InChI=1S/C6H3BrO3S/c7-3-1-4(6(9)10)11-5(3)2-8/h1-2H,(H,9,10)
• InChI Key: UREDOEQKTBTCRT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Br)C=O)C(=O)O
• Molecular Formula: C6H3BrO3S
• Molecular Weight: 235.06 g/mol

Description

4-Bromo-5-formylthiophene-2-carboxylic acid (4-BFTCA) is an important organic compound used in a variety of scientific research applications. It is a versatile brominated acid that has been used in the synthesis of a number of other organic compounds and in the study of their properties. 4-BFTCA has been used in the synthesis of polymers, dyes, catalysts, and other materials. In addition, 4-BFTCA has been used in the study of its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

Copper-facilitated Suzuki-Miyaura Coupling

A study by Hergert et al. (2018) describes a technique for the preparation of 1,3-dioxolane-protected 5-arylthiophene-2-carboxaldehydes via a one-pot borylation–copper(I) chloride co-catalyzed Suzuki-Miyaura coupling reaction. This method facilitates the use of 2-thiopheneboronic ester derivatives, resulting in improved yields and purities for the synthesis of diverse structures, demonstrating the utility of thiophene derivatives as versatile building blocks in organic synthesis Hergert et al., 2018.

Synthesis of Thiophene-based Derivatives

Rasool et al. (2020) conducted research on the facile synthesis of a series of novel thiophene-based derivatives from 5-bromothiophene-2-carboxylic acid. The compounds were synthesized via the Suzuki cross-coupling reaction and were evaluated for their spasmolytic activity. This work highlights the significance of thiophene derivatives in medicinal chemistry, particularly in the design of compounds with potential spasmolytic effects Rasool et al., 2020.

Discovery of G Protein-Coupled Receptor Agonists

Deng et al. (2011) discovered two novel series of chemical compounds, including thieno[3,2-b]thiophene-2-carboxylic acid derivatives, as G Protein-Coupled Receptor 35 (GPR35) agonists. This finding opens up new avenues for investigating GPR35 biology and pharmacology, providing a foundation for the development of novel therapeutic agents targeting GPR35 Deng et al., 2011.

Synthesis of Polyterthiophenes

Lee et al. (2002) described the simple preparation of terthiophene-3′-carboxylic acid and its polymerization, illustrating the potential of thiophene derivatives for the synthesis of functionalized polyterthiophenes. These materials are of interest for their conducting properties and fast electrochromic switching, highlighting the relevance of thiophene derivatives in the development of electronic materials Lee et al., 2002.